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Compound of Interest

Compound Name: 4-Methoxybenzyl bromide

Cat. No.: B024875

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information, handling protocols, and emergency
procedures for 4-methoxybenzyl bromide (CAS No. 2746-25-0). Adherence to these
guidelines is essential to ensure a safe laboratory environment when working with this
corrosive and lachrymatory chemical.

Chemical and Physical Properties

4-Methoxybenzyl bromide is a reactive organic compound widely used in organic synthesis,
particularly as a protecting group for alcohols and phenols.[1] It is crucial to be aware of its
physical properties to handle it safely.
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Property Value Source
Molecular Formula CsHoBrO [21[31[41[5]
Molecular Weight 201.06 g/mol [21[31[5]

Clear to faint yellow or almost
Appearance o [41151[6]
colorless liquid

Boiling Point 91 °C @ 1 mm Hg 315171
Density 1.379 g/mL at 25 °C [3151[7]
Flash Point >230 °F (>110 °C) [31[7]
Refractive Index (n20/D) 1.5780 [31[7]
Solubility No data available [5]
Storage Temperature 2-8°C [5]

Hazard Identification and Safety Precautions

4-Methoxybenzyl bromide is classified as a hazardous substance. It is corrosive and causes
severe skin burns and eye damage.[1][2][8] It is also harmful if swallowed and is a lachrymator,
meaning it can cause tearing.[6][8]

GHS Hazard Statements:

H302: Harmful if swallowed.[8][9]

H312: Harmful in contact with skin.[9]

H314: Causes severe skin burns and eye damage.[2][8]

H332: Harmful if inhaled.[9]

Precautionary Statements:

e P260: Do not breathe mist/vapors/spray.[8]
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P264: Wash hands and any exposed skin thoroughly after handling.[8][9]

P270: Do not eat, drink or smoke when using this product.[8][9]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[8][9]
P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[8]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[8]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[8]

P310: Immediately call a POISON CENTER or doctor/physician.[8]
P405: Store locked up.[8]

P501: Dispose of contents/container to an approved waste disposal plant.[3]

Standard Operating Procedure for Safe Handling

This protocol outlines the essential steps for safely handling 4-methoxybenzyl bromide in a

laboratory setting.

1

N

. Engineering Controls:

Always handle 4-methoxybenzyl bromide in a properly functioning chemical fume hood.[6]
[10]

Ensure an eyewash station and safety shower are readily accessible in the immediate work
area.[6]

. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[8]
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Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab
coat.[6][8] Ensure gloves are inspected before use and changed immediately if
contaminated.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a NIOSH/MSHA approved respirator.[6]

. Handling Procedures:

Avoid all personal contact, including inhalation.[8]

Do not eat, drink, or smoke in the laboratory.[8]

Keep the container tightly closed when not in use.[6][9]

Avoid contact with incompatible materials such as strong oxidizing agents.[10]

When diluting, always add the material to water slowly; never add water to the material.[8]
. Storage:

Store in a cool, dry, and well-ventilated area designated as a corrosives area.[6][9][10]

Keep containers tightly sealed and protected from physical damage.[8][9]

Store away from incompatible materials and foodstuffs.[8]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving 4-
methoxybenzyl bromide.

1. First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][8]
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing all contaminated clothing and shoes. Seek immediate medical attention.[6][8]

Inhalation: Remove the victim to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[6][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[6][8]

. Spill Response:

Minor Spills:

o Evacuate the immediate area.

o Wear appropriate PPE.

o Contain and absorb the spill with an inert material such as sand, earth, or vermiculite.[6][8]

o Place the absorbed material into a suitable, labeled container for waste disposal.[6][8]

Major Spills:

o Evacuate the laboratory and notify emergency personnel.

o Prevent the spill from entering drains.

. Fire-Fighting Measures:

Extinguishing Media: Use foam, dry chemical, or carbon dioxide.[6] Do not use a full water
jet.[9]

Hazards: Combustion may produce toxic fumes, including carbon monoxide, carbon dioxide,
and hydrogen halides.[8][10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6][10]
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Visual Guides for Safety and Handling

The following diagrams provide a visual representation of key safety workflows.

Required Personal Protective Equipment (PPE)
for 4-Methoxybenzyl Bromide Handling

Eye Protection Hand Protection

Respiratory Protection (as needed)

Respiratory Protection

Body Protection
Lab Coat

Chemical Safety Goggles Chemical-Resistant Gloves
+ Face Shield (e.g., Nitrile)

NIOSH/MSHA Approved Respirator
(If not in fume hood or risk of inhalation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b024875#4-methoxybenzyl-bromide-
safety-data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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